Cas no 1486485-19-1 ((3R,4S)-3-ethoxy-5-oxaspiro[3.4]octan-1-one)

• Product Name: (3R,4S)-3-ethoxy-5-oxaspiro[3.4]octan-1-one
• CAS No: 1486485-19-1
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• MDL: MFCD25371713
• CID: 5244193
• PubChem ID: 75480489
• Update Time: 2026-03-08

(3R,4S)-3-ethoxy-5-oxaspiro[3.4]octan-1-one Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-3-ethoxy-5-oxaspiro[3.4]octan-1-one

• MDL： MFCD25371713
• Inchi： 1S/C9H14O3/c1-2-11-8-6-7(10)9(8)4-3-5-12-9/h8H,2-6H2,1H3/t8-,9-/m1/s1
• InChI Key： GSYAMIGDGVVWAF-RKDXNWHRSA-N
• SMILES： C1(=O)[C@]2(CCCO2)[C@H](OCC)C1

Additional information on (3R,4S)-3-ethoxy-5-oxaspiro[3.4]octan-1-one

(3R,4S)-3-ethoxy-5-oxaspiro[3.4]octan-1-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 1486485-19-1 is a fascinating molecule that has garnered attention in the field of chemical biology due to its unique structural and functional properties. This spirocyclic ketone, specifically identified as (3R,4S)-3-ethoxy-5-oxaspiro[3.4]octan-1-one, represents a class of molecules that exhibit promising biological activities. The spirocyclic core, characterized by its rigid oxaspiro framework, contributes to the compound's stability and binding affinity, making it a valuable scaffold for drug discovery and molecular recognition studies.

In recent years, there has been a surge in research focused on spirocyclic compounds due to their ability to mimic natural product scaffolds and their potential as pharmacophores. The stereochemistry of (3R,4S)-3-ethoxy-5-oxaspiro[3.4]octan-1-one is particularly intriguing, as the (3R,4S) configuration plays a crucial role in determining its biological activity. This stereochemical arrangement has been shown to enhance the molecule's interaction with biological targets, leading to improved efficacy and selectivity.

The ethoxy substituent at the 3-position and the ketone group at the 1-position further contribute to the compound's chemical diversity and reactivity. These functional groups provide multiple sites for chemical modification, allowing researchers to fine-tune the molecule's properties for specific applications. For instance, the ketone group can participate in hydrogen bonding interactions, while the ethoxy group can influence solubility and metabolic stability.

Recent studies have highlighted the potential of (3R,4S)-3-ethoxy-5-oxaspiro[3.4]octan-1-one as a lead compound in the development of novel therapeutic agents. Its structural features have been leveraged to design molecules with enhanced binding affinity to enzymes and receptors involved in various disease pathways. For example, preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against certain kinases and proteases, which are key targets in cancer therapy.

The oxaspiro core of this molecule also offers advantages in terms of pharmacokinetic properties. The rigid structure reduces conformational flexibility, which can lead to improved oral bioavailability and reduced metabolism by cytochrome P450 enzymes. These characteristics make it an attractive candidate for further development into a drug candidate.

In addition to its pharmaceutical potential, (3R,4S)-3-ethoxy-5-oxaspiro[3.4]octan-1-one has applications in chemical biology research. Its ability to interact with biological macromolecules makes it a useful tool for studying protein-ligand interactions and for developing probes that can be used in high-throughput screening assays. The compound's unique structural features also make it a valuable scaffold for designing molecules with novel biological activities.

The synthesis of this compound has been optimized using state-of-the-art organic chemistry techniques. The spirocyclic core was constructed through a series of well-planned reactions that involved ring-closing metathesis and oxidation steps. The stereochemistry was carefully controlled using chiral auxiliaries or catalysts, ensuring that the desired (3R,4S) configuration was achieved.

Ongoing research is focused on exploring new derivatives of (3R,4S)-3-ethoxy-5-oxaspiro[3.4]octan-1-one with enhanced biological activity and improved pharmacokinetic properties. By modifying functional groups such as the ethoxy substituent or introducing new side chains, researchers aim to develop molecules that are more effective in treating various diseases.

The future prospects for this compound are promising. As our understanding of its biological activities grows, so does its potential as a therapeutic agent or as a tool in chemical biology research. The spirocyclic framework offers a rich source of structural diversity, allowing for the design of molecules with tailored properties for specific applications.